Cas no 82586-61-6 (Benzenebutanoic acid, a-bromo-, ethyl ester)

• Product Name: Benzenebutanoic acid, a-bromo-, ethyl ester
• CAS No: 82586-61-6
• Molecular Formula: C₁₂H₁₅O₂Br
• Molecular Weight: 271.1503
• CID: 730161
• PubChem ID: 11747666

Benzenebutanoic acid, a-bromo-, ethyl ester Properties

Names and Identifiers

• Benzenebutanoic acid, a-bromo-, ethyl ester
• ethyl 2-bromo-4-phenylbutanoate
• ethyl alpha-bromo-4-phenylbutanoate
• DTXSID20868664
• ZLZXSWNRZFMSSS-UHFFFAOYSA-N
• SCHEMBL305973
• 2-bromo-4-phenyl-butyric acid ethyl ester
• ethyl 2-bromo-4-phenylbutyrate
• FT-0743498
• Benzenebutanoic acid, alpha-bromo-, ethyl ester
• 82586-61-6

• InChIKey： ZLZXSWNRZFMSSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15BrO2/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
• SMILES： CCOC(=O)C(CCC1=CC=CC=C1)Br

Computed Properties

• Exact Mass: 145.052764
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 145.052764
• Heavy Atom Count: 11
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 44